Cas no 1154978-95-6 (2-(oxan-2-yl)ethanimidamide)

• Product Name: 2-(oxan-2-yl)ethanimidamide
• CAS No: 1154978-95-6
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• CID: 6506626
• PubChem ID: 43591914
• Update Time: 2025-07-20

2-(oxan-2-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(oxan-2-yl)ethanimidamide
• AKOS009609608
• 1154978-95-6
• EN300-1261998

• Inchi： 1S/C7H14N2O/c8-7(9)5-6-3-1-2-4-10-6/h6H,1-5H2,(H3,8,9)
• InChI Key： GIISNPSMYROMBZ-UHFFFAOYSA-N
• SMILES： O1CCCCC1CC(=N)N

Computed Properties

• Exact Mass: 142.110613074g/mol
• Monoisotopic Mass: 142.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-(oxan-2-yl)ethanimidamide

Recent Advances in the Study of 2-(Oxan-2-yl)ethanimidamide (CAS: 1154978-95-6): A Promising Compound in Chemical Biology and Pharmaceutical Research

2-(Oxan-2-yl)ethanimidamide (CAS: 1154978-95-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown potential in various applications, including drug discovery and therapeutic development. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific scrutiny.

One of the key areas of research involving 2-(oxan-2-yl)ethanimidamide is its role as a building block in the synthesis of more complex molecules. Its amidine functional group and tetrahydropyran ring provide a versatile scaffold for chemical modifications, enabling the development of novel compounds with enhanced biological activity. Recent publications have highlighted its use in the synthesis of kinase inhibitors and other small-molecule therapeutics, underscoring its importance in medicinal chemistry.

In addition to its synthetic utility, 2-(oxan-2-yl)ethanimidamide has been investigated for its direct biological effects. Preliminary studies suggest that it may interact with specific protein targets, modulating cellular pathways involved in inflammation and proliferation. These findings have sparked interest in its potential as a lead compound for the treatment of diseases such as cancer and autoimmune disorders. However, further research is needed to fully understand its mechanism of action and optimize its therapeutic profile.

The pharmacokinetic and toxicological properties of 2-(oxan-2-yl)ethanimidamide are also under investigation. Early-stage in vitro and in vivo studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics, as well as its safety profile. These studies are critical for assessing its suitability for clinical development and ensuring that it meets the stringent requirements of regulatory agencies.

Looking ahead, the continued exploration of 2-(oxan-2-yl)ethanimidamide holds promise for advancing both basic science and applied research in the chemical biology and pharmaceutical fields. Collaborative efforts between academic institutions and industry partners will be essential to unlock its full potential and translate laboratory findings into real-world applications. As new data emerges, this compound may well become a cornerstone in the development of next-generation therapeutics.